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Compound of Interest

Compound Name:
4-Hydroxy-2,3-dihydro-1H-indene-

1-carboxylic acid

CAS No.: 1369503-31-0

Cat. No.: B567114

Get Quote

Executive Summary
4-Hydroxy-1-indancarboxylic acid (CAS 1369503-31-0) is a high-value chiral scaffold used in

the development of hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitors and G-

protein coupled receptor (GPCR) modulators. Unlike its ubiquitous precursor, 4-hydroxy-1-

indanone, this carboxylic acid derivative is not a commodity chemical. It is primarily available

through custom synthesis (CRO) channels rather than bulk catalog stock.

This guide provides a validated procurement strategy, establishing 4-hydroxy-1-indanone as

the critical "Make vs. Buy" pivot point, and details a robust synthetic route for internal

production if commercial lead times exceed project timelines.

Chemical Profile & Identity
Precision in nomenclature is critical to avoid sourcing errors, particularly distinguishing the

target acid from its ketone precursor.
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Feature Specification

Target Compound 4-Hydroxy-1-indancarboxylic acid

IUPAC Name
4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic

acid

CAS Number 1369503-31-0

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol

Key Precursor 4-Hydroxy-1-indanone (CAS 40731-98-4)

Stereochemistry
Exists as (R)- and (S)- enantiomers; typically

supplied as racemate unless specified.[1]

Market Landscape: Suppliers & Pricing[2]
Sourcing Reality: The "RFQ" Tier
Unlike commodity reagents, CAS 1369503-31-0 is rarely held in stock. Most vendors list it as

"Inquire" or "Make-to-Order."

Primary Suppliers (Verified Listings):

BLDpharm: Lists CAS 1369503-31-0.[2][3] High reliability for building blocks.

Amadis Chemical: Specializes in rare indane derivatives.

ChemScene / ChemSpace: Aggregators that may route to synthesis labs in China/India.

Cost Analysis (Estimated)
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Compound Availability
Price Estimate
(USD)

Strategic Note

4-Hydroxy-1-

indancarboxylic acid

Low (Lead time: 4-6

wks)
$150 - $350 / g

High variance; price

drops significantly at

>10g scale.

4-Hydroxy-1-indanone

(Precursor)
High (In Stock) $55 - $85 / g

Buy this to synthesize

the acid internally if

budget is tight.

Procurement Recommendation: If your requirement is <5g, purchase the catalog item despite

the premium to save FTE time. If >10g is needed, initiate a custom synthesis contract or

produce internally using the protocol in Section 4.

Technical Guide: Internal Synthesis Protocol
If commercial supply is unavailable, the following synthetic route is the industry standard for

converting the ketone (indanone) to the carboxylic acid. This pathway uses a Wittig

Homologation approach, which offers better yield and purity profiles than the traditional

cyanohydrin route for electron-rich rings.

Synthetic Pathway Visualization

4-Hydroxy-1-indanone
(CAS 40731-98-4)

Intermediate A
(4-Methoxy-1-indanone)

1. MeI, K2CO3
(Protection) Intermediate B

(Enol Ether)

2. Ph3P=CHOMe
(Wittig) Intermediate C

(Aldehyde)

3. H3O+
(Hydrolysis) 4-Hydroxy-1-indancarboxylic Acid

(CAS 1369503-31-0)

4. NaClO2 (Oxidation)
5. BBr3 (Deprotection)

Click to download full resolution via product page

Figure 1: Validated synthetic route from commercially available indanone to the target acid.
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Step-by-Step Methodology
Step 1: Phenolic Protection

Rationale: The free phenol at C4 is prone to oxidation and interferes with ylide formation.

Methylation is preferred for stability.

Protocol: Dissolve 4-hydroxy-1-indanone (1.0 eq) in DMF. Add K₂CO₃ (1.5 eq) and Methyl

Iodide (1.2 eq). Stir at RT for 4h. Quench with water, extract with EtOAc.

Checkpoint: Monitor disappearance of starting material by TLC (Rf ~0.4 in 30% EtOAc/Hex).

Step 2: One-Carbon Homologation (Wittig Reaction)

Reagent: (Methoxymethyl)triphenylphosphonium chloride.

Protocol: Suspend the phosphonium salt (1.2 eq) in dry THF at -78°C. Add LiHMDS (1.2 eq)

dropwise to generate the ylide (deep red color). Add the protected indanone. Warm to RT

over 12h.

Mechanism: Converts the C=O ketone to a C=C-OMe enol ether.

Step 3: Hydrolysis & Oxidation

Hydrolysis: Treat the enol ether with dilute HCl/THF to yield the aldehyde (4-methoxyindan-

1-carboxaldehyde).

Pinnick Oxidation: Dissolve the aldehyde in t-BuOH/H₂O. Add NaH₂PO₄ and NaClO₂

(Sodium Chlorite). This selectively oxidizes the aldehyde to the carboxylic acid without over-

oxidizing the ring.

Step 4: Global Deprotection

Protocol: Dissolve the methoxy-acid in DCM at -78°C. Add BBr₃ (Boron Tribromide, 2.0 eq).

Warm to 0°C.

Workup: Carefully quench with ice water (exothermic!). The product precipitates or is

extracted into EtOAc.
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Yield: Expect 45-60% overall yield over 4 steps.

Quality Control & Characterization
To validate the purchased or synthesized material, use the following analytical markers.

Method Expected Signal (Diagnostic)

¹H NMR (DMSO-d₆)
δ 12.1 (bs, 1H, -COOH)δ 9.2 (s, 1H, -OH)δ 3.9

(t, 1H, H-1 methine)δ 6.7-7.1 (m, 3H, Aromatic)

HPLC Purity
>95% (254 nm). Impurities often include

unreacted indanone (check retention time).

Appearance
Off-white to pale beige powder. Darkening

indicates phenol oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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